Cas no 13183-79-4 (5-Mercapto-1-methyltetrazole)

• Product Name: 5-Mercapto-1-methyltetrazole
• CAS No: 13183-79-4
• MF: C₂H₄N₄S
• MW: 116.1450
• MDL: MFCD00037317
• CID: 49086
• PubChem ID: 24861949
• Update Time: 2025-12-09

5-Mercapto-1-methyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-mercapto-1-methyltetrazole
• 1-METHYL-1,2,3,4-TETRAZOLE-5-THIOL
• 1-METHYL-5-MERCAPTO-1,2,3,4-TETRAZOLE
• 1-METHYL-5-MERCAPTO-1H-TETRAZOLE
• 1-METHYL-5-MERCAPTOTETRAZOLE
• 1-METHYLTETRAZOLE-5-THIOL
• 1-METHYLTETRAZOLYL-5-THIOL
• 5-MMT
• 1,2-dihydro-1-methyl-5h-tetrazole-5-thion
• 1-methyl-1h-tetrazole-5-thio
• 1-methyl-1h-tetrazole-5-thiol
• 1-n-methyl-5-thiotetrazole
• 5-Mercapto-1-methyltetrazole1-methylte-trazole-5-thiol
• n-methyltetrazolethiol
• MMTZ
• 1-Methyl-5-tetrazolethione
• 5-Mercapto-1-Methyl-1,2,3,4-Tetrazole
• 1,2-dihydro-1-methyl-5H-tetrazole-5-thione
• 5-Mercapto-1-Methyltetrazol
• 1-methylterazole-5-thiol
• 5-Mercapto-1-methyltetrazole (MMT)
• N-Methyl-5-tetrazole
• N-Methyl-5-tetrazolethiol
• 1,2-Dihydro-1-Methyl
• 1-methyl-5-m
• 2-Mercapto-1-MethyliMidazole
• 5-mercapto-1-methyl-1H-1,2,3,4-tetrazole
• 5-mercapto-1-methyl-1H-tetrazole
• Methylthiotetranitrazole
• T-1982F
• Cefotetan Impurity A
• 1,2-Dihydro-1-Methyl-
• MMT)5-Mercapto-1-Methylt
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-methyl-
• 1-Methyl-5-tetrazolinethione
• 1H-Tetrazole-5-thiol, 1-methyl-
• 1-methyl-2H-tetrazole-5-thione
• N-Meth
• Cefoperazone Sodium Imp. C (EP): 1-Methyl-1H-tetrazole-5-thiol
• 1-methyl-5-thio-tetrazole
• M1081
• Tox21_303990
• 1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YLHYDROSULFIDE
• 1-Methyl-5-mercaptotetrazole;1-Methyl-1H-tetrazole-5-thiol
• 5-mercapto-1-methyl-1H tetrazole
• 5-Mercapto-1-methyltetrazole, 98%
• 5-mercapto-1-methyl-tetrazole
• NCGC00357210-01
• 1-Methyl-tetrazole-5-thiol
• CEFOPERAZONE SODIUM IMPURITY C [EP IMPURITY]
• 1-Methyl-1H-tetraazole-5-thiol #
• 5H-Tetrazole-5-thione,2-dihydro-1-methyl-
• AKOS000120388
• 1-methyl-1h-tetrazoline-5-thione
• NSC-520787
• Cefoperazone Sodium Imp. C (EP); Cefoperazone Imp. C (EP); 1-Methyl-1H-tetrazole-5-thiol; Cefoperazone Sodium Impurity C; Cefoperazone Impurity C
• ZRB9LL6WTB
• F0001-0433
• 1-methyl-1H-1,2,3,4-tetrazole-5-thiol
• EINECS 236-132-2
• 1-Methyl-1,4-dihydro-tetrazole-5-thione
• BCP21853
• Z262221718
• AB00990921-01
• 1-methyltetrazole-5-thione
• CHEMBL3561269
• CCG-321653
• NSC 520787
• J-006066
• DB-042066
• EN300-35036
• 5-mercapto1-methyl-1H-tetrazole
• AT12113
• 1-methyl-2H-1,2,3,4-tetrazole-5-thione
• MFCD00037317
• 1-methyltetrazole thiol
• N-methyl-thio-tetrazole
• UNII-ZRB9LL6WTB
• AC-7599
• CAS-13183-79-4
• 1-methyl-IH-tetrazole-5-thiol
• NS00024176
• DTXCID3030216
• J-517655
• NMTT
• 1-Methyl-5-mercapto-1,3,4-tetrazole
• SCHEMBL94304
• CEFOPERAZONE SODIUM IMPURITY C (EP IMPURITY)
• AKOS000294842
• 13183-79-4
• 1-methyl-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• NSC520787
• SB75382
• 5-mercapto-N-methyltetrazole
• SCHEMBL8043373
• STK300017
• 1-methyl-1H-tetraazol-5-yl hydrosulfide
• PS-4606
• DTXSID9051662
• 5-Mercapto-1-methyltetrazole

• MDL： MFCD00037317
• Inchi： 1S/C2H4N4S/c1-6-2(7)3-4-5-6/h1H3,(H,3,5,7)
• InChI Key： XOHZHMUQBFJTNH-UHFFFAOYSA-N
• SMILES： S=C1N=NN([H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 116.01600
• Monoisotopic Mass: 116.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Density: 1.420 (estimate)
• Melting Point: 125-128 °C (lit.)
• Boiling Point: 237.2±23.0 °C at 760 mmHg
• Flash Point: 97.2±22.6 °C
• Refractive Index: 1.5605 (estimate)
• PSA: 82.40000
• LogP: -0.50120
• Solubility: Soluble in water, soluble in ethanol
• Sensitiveness: Air Sensitive

5-Mercapto-1-methyltetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：transport forbidden
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：XF7600000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-Mercapto-1-methyltetrazole

Introduction to 5-Mercapto-1-methyltetrazole (CAS No. 13183-79-4)

5-Mercapto-1-methyltetrazole, identified by its Chemical Abstracts Service (CAS) number 13183-79-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrazole class, characterized by a four-membered ring containing three nitrogen atoms and one sulfur atom. The presence of a thiol (-SH) group and a methyl substituent at the 1-position of the tetrazole ring imparts unique chemical and biological properties, making it a versatile scaffold for drug discovery and synthesis.

The structural features of 5-Mercapto-1-methyltetrazole make it an attractive candidate for medicinal chemistry applications. The thiol group is known for its ability to form disulfide bonds, participate in redox reactions, and interact with biological targets such as proteins and enzymes. Additionally, the tetrazole ring can serve as a pharmacophore, contributing to binding affinity and selectivity in drug design. These characteristics have positioned 5-Mercapto-1-methyltetrazole as a key intermediate in the development of novel therapeutic agents.

In recent years, 5-Mercapto-1-methyltetrazole has been extensively studied for its potential in various therapeutic areas. One of the most promising applications is in the field of anti-inflammatory drugs. Researchers have demonstrated that derivatives of 5-Mercapto-1-methyltetrazole can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened up new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 5-Mercapto-1-methyltetrazole has shown promise in the development of anticancer agents. Studies have revealed that certain derivatives exhibit inhibitory effects on tumor growth by interfering with critical signaling pathways involved in cell proliferation and survival. For instance, research indicates that 5-Mercapto-1-methyltetrazole derivatives can selectively target cancer cells while sparing healthy tissues, making them potential candidates for chemotherapy regimens. The ability of these compounds to induce apoptosis and inhibit angiogenesis further underscores their therapeutic potential.

The synthesis of 5-Mercapto-1-methyltetrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of methylhydrazine with carbon disulfide followed by cyclization under acidic conditions. Advances in synthetic methodologies have enabled the production of 5-Mercapto-1-methyltetrazole on an industrial scale, facilitating its use in large-scale drug development programs.

From a computational chemistry perspective, 5-Mercapto-1-methyltetrazole has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the binding mode of 5-Mercapto-1-methyltetrazole derivatives with enzymes and receptors, aiding in the rational design of more potent and selective drugs. Additionally, computational techniques such as molecular dynamics simulations have been employed to predict the pharmacokinetic properties of 5-Mercapto-1-methyltetrazole, helping to optimize drug delivery systems.

The pharmacological profile of 5-Mercapto-1-methyltetrazole is further enhanced by its ability to cross biological membranes due to its small molecular size and lipophilic nature. This property allows it to reach target sites efficiently, improving therapeutic efficacy. Moreover, the compound’s metabolic stability ensures prolonged activity within the body, contributing to its potential as a long-lasting therapeutic agent.

In conclusion, 5-Mercapto-1-methyltetrazole (CAS No. 13183-79-4) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutics targeting inflammation, cancer, and other diseases. As research continues to uncover new applications for 5-Mercapto-1-methyltetrazole, its role in advancing medical science is poised to grow even further.